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Compound of Interest

Compound Name: 1,2,4,5-Tetramethylbenzene

Cat. No.: B166113

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2,4,5-Tetramethylbenzene, more commonly known as durene, is an aromatic hydrocarbon
with the chemical formula CioH14.[1] It is a colorless, crystalline solid with a sweet, camphor-
like odor.[1][2] As one of the three isomers of tetramethylbenzene, durene is distinguished by
its high molecular symmetry, which results in an unusually high melting point.[1] This
compound is a vital intermediate in the chemical industry, primarily serving as the precursor for
pyromellitic dianhydride (PMDA), a key monomer in the production of high-performance
polyimide polymers.[3][4] Its unique structure and reactivity also make it a valuable building
block in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[5][6]

Chemical Structure and Identification

Durene consists of a benzene ring substituted with four methyl groups at the 1, 2, 4, and 5
positions.[1] This symmetrical arrangement of substituents is a defining characteristic of the
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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